Cas no 1806740-29-3 (Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806740-29-3
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833769
• Update Time: 2025-11-01

Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)6-7(15)5(18-9(10,11)12)2-4(3-13)14-6/h2,15H,3,13H2,1H3
• InChI Key： BHKCAYSSFVRORH-UHFFFAOYSA-N
• SMILES： FC(OC1C(=C(C(=O)OC)N=C(CN)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 94.7

Additional information on Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate

Methyl 6-(Aminomethyl)-3-Hydroxy-4-(Trifluoromethoxy)pyridine-2-Carboxylate (CAS No. 1806740-29-3): An Overview

Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806740-29-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique aminomethyl, hydroxy, and trifluoromethoxy functional groups, exhibits promising properties that make it a valuable candidate for various therapeutic applications.

The aminomethyl group in the compound plays a crucial role in enhancing its biological activity and selectivity. Recent studies have shown that this group can improve the binding affinity of the molecule to specific receptors, making it a potential lead for drug development. The presence of the hydroxy group further contributes to the compound's solubility and stability, which are essential for its pharmacological properties. Additionally, the trifluoromethoxy group imparts unique electronic and steric effects, which can influence the compound's interaction with biological targets.

In terms of chemical structure, Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate is a pyridine derivative with a carboxylate ester moiety. The pyridine ring is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The combination of these functional groups results in a molecule with a high degree of structural complexity and potential for diverse biological activities.

Recent research has focused on the pharmacological properties of Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In particular, it has been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and cancer progression. This inhibition can lead to reduced expression of pro-inflammatory cytokines and decreased proliferation of cancer cells.

Furthermore, Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate has demonstrated promising neuroprotective effects. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that the compound could be a potential therapeutic agent for treating neurological disorders.

The synthesis of Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate involves several steps, including the formation of the pyridine ring, introduction of the aminomethyl, hydroxy, and trifluoromethoxy groups, and final esterification to form the carboxylate ester. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions and organocatalytic transformations have been employed to optimize the yield and purity of the final product.

Preclinical studies have evaluated the safety and efficacy of Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate in various animal models. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse side effects. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, Methyl 6-(aminomethyl)-3-hydroxy-4-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806740-29-3) is a promising compound with diverse biological activities. Its unique chemical structure and functional groups make it an attractive candidate for drug development in areas such as anti-inflammatory, anti-cancer, and neuroprotective therapies. Ongoing research continues to explore its potential applications and optimize its pharmacological properties for future clinical use.